Cas no 110137-65-0 (N-[4-(benzylamino)phenyl]acetamide)

• Product Name: N-[4-(benzylamino)phenyl]acetamide
• CAS No: 110137-65-0
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 1191542
• PubChem ID: 15751450
• Update Time: 2025-04-20

N-[4-(benzylamino)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(benzylamino)phenyl]acetamide
• ACMC-20mcyu
• STL370362
• N-(p-acetamidophenyl)benzylamine
• AKOS000227344
• N-&lt
• 4-&lt
• (phenylamethyl)amino&gt
• phenyl&gt
• acetamide
• CTK0D5216
• Acetamide, N-[4-[(phenylmethyl)amino]phenyl]-
• Essigsaeure-(4-benzylamino-anilid)
• acetic acid-(4-benzylamino-anilide)
• N-Benzyl-N'-acetyl-p-phenylendiamin
• ACMC-20mcyu; STL370362; N-(p-acetamidophenyl)benzylamine; AKOS000227344; N-< 4-< (phenylamethyl)amino> phenyl> acetamide; CTK0D5216; Acetamide, N-[4-[(phenylmethyl)amino]phenyl]-; Essigsaeure-(4-benzylamino-anilid); acetic acid-(4-benzylamino-anilide); N-Benzyl-N'-acetyl-p-phenylendiamin;
• DTXSID50577979
• SCHEMBL18415584
• 110137-65-0

• Inchi： 1S/C15H16N2O/c1-12(18)17-15-9-7-14(8-10-15)16-11-13-5-3-2-4-6-13/h2-10,16H,11H2,1H3,(H,17,18)
• InChI Key： BWJSXPFCLPAKEZ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.126263138g/mol
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1Ų